Cas no 62214-00-0 (1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl-)

62214-00-0 structure
Product name:1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl-
1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl-
- 5-(2-chlorophenyl)-1-methyl-3-phenylpyrazol-4-ol
- 5-(2-Chlorophenyl)-1-methyl-3-phenyl-1H-pyrazol-4-ol
- 62214-00-0
- DTXSID40810827
-
- Inchi: InChI=1S/C16H13ClN2O/c1-19-15(12-9-5-6-10-13(12)17)16(20)14(18-19)11-7-3-2-4-8-11/h2-10,20H,1H3
- InChI Key: NKFVZPPCCPPGQX-UHFFFAOYSA-N
- SMILES: CN1C(=C(C(=N1)C2=CC=CC=C2)O)C3=CC=CC=C3Cl
Computed Properties
- Exact Mass: 284.07179
- Monoisotopic Mass: 284.0716407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38Ų
- XLogP3: 3.8
Experimental Properties
- PSA: 38.05
1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl- Related Literature
-
Marina Felloni,Alexander J. Blake,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schröder CrystEngComm, 2010,12, 1576-1589
-
Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
-
Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
-
Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
62214-00-0 (1H-Pyrazol-4-ol, 5-(2-chlorophenyl)-1-methyl-3-phenyl-) Related Products
- 2055042-70-9(N-(Azido-PEG4)-biocytin)
- 1806454-48-7(Ethyl 2-(3-bromo-2-oxopropyl)-4-methylphenylacetate)
- 1896493-52-9(O-{3-(difluoromethoxy)phenylmethyl}hydroxylamine)
- 2228111-09-7(3-hydroxy-3-2-(methoxymethyl)oxan-2-ylpropanoic acid)
- 2068151-21-1(2-amino-7-bromo-1,2,3,4-tetrahydroisoquinolin-1-one)
- 1040637-77-1(N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide)
- 1368396-99-9(Methyl 6-fluoroquinoline-8-carboxylate)
- 2137145-07-2(tert-butyl N-(1S)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate)
- 898360-41-3(N'-(3,4-dimethylphenyl)-N-2-(furan-2-yl)ethylethanediamide)
- 1361863-84-4(2-Amino-3-(2,4-dichlorophenyl)pyridine-6-methanol)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
